Cas no 1246396-53-1 (3-methyl-3-(phenylmethyl)-2-Piperazinone)

3-methyl-3-(phenylmethyl)-2-Piperazinone structure
1246396-53-1 structure
Product Name:3-methyl-3-(phenylmethyl)-2-Piperazinone
CAS No:1246396-53-1
MF:C12H16N2O
MW:204.268242835999
CID:1103029
PubChem ID:58044721
Update Time:2025-04-20

3-methyl-3-(phenylmethyl)-2-Piperazinone Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-3-(phenylmethyl)-2-Piperazinone
    • SCHEMBL10153097
    • 1246396-53-1
    • DA-13681
    • Inchi: 1S/C12H16N2O/c1-12(11(15)13-7-8-14-12)9-10-5-3-2-4-6-10/h2-6,14H,7-9H2,1H3,(H,13,15)
    • InChI Key: HAHGCRAAUFIIMW-UHFFFAOYSA-N
    • SMILES: O=C1C(C)(CC2C=CC=CC=2)NCCN1

Computed Properties

  • Exact Mass: 204.126263138g/mol
  • Monoisotopic Mass: 204.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 41.1Ų
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